Methyl 5-cyano-3-methylisothiazole-4-carboxylate

• IUPAC Name: methyl 5-cyano-3-methyl-1,2-thiazole-4-carboxylate
• InChI: InChI=1S/C7H6N2O2S/c1-4-6(7(10)11-2)5(3-8)12-9-4/h1-2H3
• InChI Key: IKDCKXXSOMJARP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1C(=O)OC)C#N
• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• CAS No.: 201298-88-6

Description

• Synonyms : Methyl 5-cyano-3-methylisothiazole-4-carboxylate; 4-Isothiazolecarboxylic acid, 5-cyano-3-methyl-, methyl ester .

Synthesis Analysis

The synthesis of this compound involves the reaction of Methyl 3-aminocrotonate with 4,5-dichloro-1,2,3-dithiazolium chloride at room temperature. This process yields This compound in high yield (78%) .

Scientific Research Applications

Synthesis and Chemical Reactivity

• Synthesis of Derivatives: Research by Khalafy, Marjani, and Rostamzadeh (2011) demonstrated a method for synthesizing methyl 5-amino-3-arylaminoisoxazole-4-carboxylates. This method provides a useful approach for preparing isoxazole derivatives in good yields (Khalafy, Marjani, & Rostamzadeh, 2011).
• Larvicidal Activity: A study by N. P. and colleagues (2021) focused on synthesizing novel arylhydrazones derived from isothiazole for larvicidal activity against Anopheles arabiensis (N. P. et al., 2021).

Material Science and Spectroscopy

• Spectroscopic and Electronic Properties: Regiec and Wojciechowski (2019) conducted a study on the alternative synthesis of 3-methyl-4-nitroisothiazole, analyzing its spectroscopic and electronic properties. This research adds valuable knowledge to the understanding of isothiazole compounds (Regiec & Wojciechowski, 2019).

Synthesis routes and methods

Procedure details

4,5-Dichloro-[1,2,3]-dithiazol-1-ylium chloride (prepared according to Chem. Ber. (1985) 118, 1632) (8.34 g, 40 mmol) was dissolved in dichloromethane (30 ml) and methyl-3-aminocrotonate (4.6 g, 40 mmol) was added dropwise at room temperature. After stirring the solution for 1 hour at room temperature pyridine (6.47 ml, 80 mmol) was added slowly. The mixture was concentrated and purified by chromatography on silica gel (eluent: ethyl acetate/hexane) to give the product as an orange solid (1.14 g, 15.6% yield). 1H-NMR (400 MHz, CDCl3): 2.88 (3H, s, Me), 4.0 (3H, s, Me).